Cas no 1153972-14-5 (N-(3-bromophenyl)methyl-1-methyl-1H-pyrazol-4-amine)

• Product Name: N-(3-bromophenyl)methyl-1-methyl-1H-pyrazol-4-amine
• CAS No: 1153972-14-5
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 5230643
• PubChem ID: 43535033
• Update Time: 2026-03-07

N-(3-bromophenyl)methyl-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, N-[(3-bromophenyl)methyl]-1-methyl-
• N-(3-bromophenyl)methyl-1-methyl-1H-pyrazol-4-amine

• Inchi： 1S/C11H12BrN3/c1-15-8-11(7-14-15)13-6-9-3-2-4-10(12)5-9/h2-5,7-8,13H,6H2,1H3
• InChI Key： XSYCLSTXEYBUPY-UHFFFAOYSA-N
• SMILES： N1(C)C=C(NCC2=CC=CC(Br)=C2)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(3-bromophenyl)methyl-1-methyl-1H-pyrazol-4-amine

Professional Introduction to N-(3-bromophenyl)methyl-1-methyl-1H-pyrazol-4-amine (CAS No. 1153972-14-5)

N-(3-bromophenyl)methyl-1-methyl-1H-pyrazol-4-amine (CAS No. 1153972-14-5) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention from researchers worldwide. This compound, characterized by its brominated phenyl ring and pyrazole core, serves as a versatile intermediate in the synthesis of various biologically active molecules. The pyrazole moiety, known for its broad spectrum of pharmacological activities, plays a crucial role in modulating biological pathways, making this compound a valuable asset in drug discovery and development.

The structural features of N-(3-bromophenyl)methyl-1-methyl-1H-pyrazol-4-amine contribute to its potential applications in multiple therapeutic areas. The bromine atom on the phenyl ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high selectivity and efficacy in drug candidates.

In recent years, there has been a surge in research focused on developing novel treatments for neurological disorders. The pyrazole scaffold is particularly noteworthy in this context, as it has been extensively studied for its potential to interact with various neurotransmitter receptors. For instance, derivatives of pyrazole have shown promise in modulating GABAergic and glutamatergic systems, which are implicated in conditions such as epilepsy, anxiety, and depression. N-(3-bromophenyl)methyl-1-methyl-1H-pyrazol-4-amine, with its unique structural motifs, could serve as a precursor for designing next-generation therapeutics targeting these pathways.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug design. Pyrazoles, being part of the azole family, are known for their stability and bioavailability, making them ideal candidates for oral administration. Moreover, the presence of the methyl group on the pyrazole ring enhances lipophilicity, which is often a desirable property for drugs aiming to cross the blood-brain barrier. This characteristic makes N-(3-bromophenyl)methyl-1-methyl-1H-pyrazol-4-amine a promising candidate for central nervous system (CNS) drug development.

Recent advancements in computational chemistry have further accelerated the discovery process for novel drug candidates. Molecular modeling techniques have enabled researchers to predict the binding affinity and pharmacokinetic properties of compounds like N-(3-bromophenyl)methyl-1-methyl-1H-pyrazol-4-amine before they are synthesized in the lab. These predictions help in optimizing molecular structures to improve their efficacy and reduce potential side effects. For instance, virtual screening has identified several derivatives of this compound that exhibit high binding affinity to target proteins involved in cancer and inflammation.

The synthesis of N-(3-bromophenyl)methyl-1-methyl-1H-pyrazol-4-amine involves multi-step organic transformations that highlight the compound's synthetic utility. The bromination step on the phenyl ring is particularly critical, as it provides a handle for subsequent cross-coupling reactions. Additionally, the introduction of the methyl group on the pyrazole ring requires precise control over reaction conditions to avoid unwanted side products. These synthetic challenges underscore the need for advanced methodologies in pharmaceutical chemistry.

In conclusion, N-(3-bromophenyl)methyl-1-methyl-1H-pyrazol-4-amine (CAS No. 1153972-14-5) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive intermediate for synthesizing biologically active molecules targeting various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.